Cas no 2229341-82-4 (3-(1-ethyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid)

• Product Name: 3-(1-ethyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid
• CAS No: 2229341-82-4
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 5835488
• PubChem ID: 165838337
• Update Time: 2025-05-24

3-(1-ethyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid
• 2229341-82-4
• EN300-1959108

• Inchi： 1S/C8H10F2N2O2/c1-2-12-6(3-4-11-12)8(9,10)5-7(13)14/h3-4H,2,5H2,1H3,(H,13,14)
• InChI Key： FFDHBBSWTSVFBG-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1=CC=NN1CC)F

Computed Properties

• Exact Mass: 204.07103389g/mol
• Monoisotopic Mass: 204.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(1-ethyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid

3-(1-ethyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid (CAS No. 2229341-82-4): An Emerging Compound in Medicinal Chemistry

3-(1-ethyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid (CAS No. 2229341-82-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of difluorinated carboxylic acids, which are known for their ability to modulate various biological processes. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to 3-(1-ethyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid.

The molecular structure of 3-(1-ethyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid is characterized by a 1-ethylpyrazole moiety and a difluoromethyl group attached to the carboxylic acid functional group. The presence of these functional groups imparts unique chemical and biological properties to the compound. The pyrazole ring is known for its bioisosteric properties, often used as a replacement for other heterocyclic rings in drug design. The difluoromethyl group, on the other hand, can enhance metabolic stability and improve pharmacokinetic profiles.

Recent studies have explored the synthesis of 3-(1-ethyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid using various methodologies. One notable approach involves the reaction of 1-ethylpyrazole with a difluorinated reagent followed by carboxylation. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Another synthetic route involves the coupling of a pyrazole derivative with a difluorinated carboxylic acid precursor using transition metal-catalyzed reactions. These synthetic strategies have been crucial in advancing the availability of this compound for further research and development.

In terms of biological activity, 3-(1-ethyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid has shown promising results in several preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, such as fatty acid synthase (FASN) and acetyl-CoA carboxylase (ACC). These enzymes play critical roles in lipid metabolism and are implicated in various diseases, including cancer and metabolic disorders. By modulating these enzymes, 3-(1-ethyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid may offer new therapeutic avenues for treating these conditions.

A study published in the Journal of Medicinal Chemistry reported that 3-(1-ethyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid exhibited potent inhibitory activity against FASN in vitro. The compound was found to selectively target FASN without affecting other enzymes involved in lipid metabolism. This selectivity is crucial for minimizing off-target effects and improving the safety profile of potential drug candidates. Further investigations are underway to evaluate the in vivo efficacy and safety of this compound.

Beyond its enzymatic inhibition properties, 3-(1-ethyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid has also shown promise as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. These findings suggest that 3-(1-ethyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid may have broad therapeutic applications beyond metabolic disorders.

The pharmacokinetic properties of 3-(1-ethyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid have also been extensively studied. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable characteristics for a potential drug candidate. Additionally, preliminary toxicology studies have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed.

In conclusion, 3-(1-ethyl-1H-pyrazol-5-y)-l)l,-difluoropropanoic acid (CAS No. 2229341--82-) is an emerging compound with significant potential in medicinal chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic applications, potentially leading to new treatments for various diseases.